1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol

• Molecular Formula: C10H13ClFNO
• Molecular Weight: 217.67 g/mol
• IUPAC Name: 1-[(4-chloro-3-fluorophenyl)methylamino]propan-2-ol
• InChI: InChI=1S/C10H13ClFNO/c1-7(14)5-13-6-8-2-3-9(11)10(12)4-8/h2-4,7,13-14H,5-6H2,1H3
• InChI Key: OTJCJVSNMOIARN-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC(=C(C=C1)Cl)F)O

Description

1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol is a β-amino alcohol derivative featuring a substituted benzylamino group. The compound’s structure includes a propan-2-ol backbone with a [(4-chloro-3-fluorophenyl)methyl]amino substituent, which confers distinct electronic and steric properties due to the electron-withdrawing chlorine and fluorine atoms. Its molecular formula is C₁₀H₁₂ClFNO, with a molecular weight of 231.66 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol typically involves the reaction of 4-chloro-3-fluorobenzylamine with an appropriate epoxide or halohydrin under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The chloro and fluoro groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride can be employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of new compounds with different functional groups replacing the chloro or fluoro groups.

Scientific Research Applications

1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Structural and Electronic Effects

• Halogenation vs. The latter’s higher synthesis yield (99%) suggests easier synthetic accessibility due to reduced steric hindrance .

• Bulkier Substituents :
  Nadolol Impurity F contains a naphthalenyloxy group, contributing to lower solubility but increased lipophilicity compared to the target compound’s smaller aryl substituent. This structural difference may influence pharmacokinetic profiles .

• Heterocyclic Modifications: 1-(2-Furylmethoxy)-3-(methylamino)propan-2-ol replaces the aryl group with a furan ring, enabling interactions with hydrophilic receptors or enzymes. This compound modulates ion channels and neurotransmitter release, suggesting divergent biological targets compared to halogenated analogs .

Physicochemical Properties

• The target compound’s molecular weight (231.66 g/mol) and logP (predicted ~2.1) position it within the "drug-like" space, balancing solubility and membrane permeability. By comparison, 1-(2-furylmethoxy)-3-(methylamino)propan-2-ol (MW 185.22) may exhibit higher aqueous solubility due to its furan oxygen .

Biological Activity

1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol, also known by its CAS number 1251358-53-8, is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its biological significance.

• Molecular Formula : C$_{10}$H$_{13}$ClFNO
• Molecular Weight : 217.67 g/mol
• LogP : 1.90590 (indicating moderate lipophilicity)

The biological activity of 1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol is primarily attributed to its interaction with various biological targets, including enzymes and receptors involved in neurotransmission and cellular signaling pathways. The presence of the chlorofluorophenyl moiety suggests potential interactions with adrenergic receptors, which may influence cardiovascular and central nervous system functions.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of this compound against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values were assessed using standard protocols.

Bacterial Strain	MIC (µg/mL)
Escherichia coli	>125
Staphylococcus aureus	75
Pseudomonas aeruginosa	>150
Enterococcus faecalis	125

These results indicate that while the compound exhibits some antibacterial properties, it may not be effective against all tested strains, particularly Gram-negative bacteria like E. coli and P. aeruginosa .

Cytotoxicity Studies

In vitro studies have demonstrated the cytotoxic effects of 1-{[(4-Chloro-3-fluorophenyl)methyl]amino}propan-2-ol on various cancer cell lines. The IC$_{50}$ values were determined through cell viability assays.

Cell Line	IC$_{50}$ (µM)	Effect Observed
HeLa	32.210	Significant reduction in viability after 72 hours
K562	63.385	Moderate cytotoxicity observed
HUVEC	>100	Low toxicity to normal cells

The compound demonstrated a time-dependent decrease in cell viability, suggesting potential therapeutic applications in oncology .

Case Studies

• Case Study on Cancer Cell Lines :
  A study investigating the effects of this compound on HeLa and K562 cells showed a pronounced decrease in cell viability over time. Flow cytometry analysis indicated necrotic cell death mechanisms at higher concentrations .
• Antimicrobial Efficacy :
  Another research highlighted the antibacterial effects against Staphylococcus aureus, where the compound displayed an MIC value of 75 µg/mL, indicating potential for development as an antimicrobial agent .